4-{[(4-chlorophenyl)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-[[2-(4-chlorophenyl)acetyl]amino]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C18H14ClN3O2S/c19-14-5-1-12(2-6-14)11-16(23)21-15-7-3-13(4-8-15)17(24)22-18-20-9-10-25-18/h1-10H,11H2,(H,21,23)(H,20,22,24)
• InChI Key: DWPXXMGGNPPEJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)C(=O)NC3=NC=CS3)Cl
• Molecular Formula: C18H14ClN3O2S
• Molecular Weight: 371.8 g/mol

Description

The compound “4-{[(4-chlorophenyl)acetyl]amino}-N-1,3-thiazol-2-ylbenzamide” is a derivative of thiazole. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole derivatives has been a subject of interest in medicinal chemistry due to their diverse biological activities. The molecular structures of the synthesized derivatives are confirmed by their physicochemical properties and spectroanalytical data.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities. They have been used to combat the antimicrobial and anticancer drug resistance by pathogens and cancerous cells.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives is often related to their ability to block the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Safety and Hazards

Thiazole derivatives can be hazardous. For example, 2-Amino-4-(4-chlorophenyl)thiazole has been classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 with target organs being the respiratory system.

Future Directions

Thiazole derivatives have the potential to be used as lead compounds for rational drug designing. The indiscriminate use of antimicrobial agents has resulted in microbial resistance which has reached an alarming level. This necessitates the need for discovery and development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections.